2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

• IUPAC Name: 2-chloro-N-(1-methylpiperidin-4-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C11H21ClN2O/c1-9(2)14(11(15)8-12)10-4-6-13(3)7-5-10/h9-10H,4-8H2,1-3H3
• InChI Key: SIVCWLBVXBXJRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCN(CC1)C)C(=O)CCl
• Molecular Formula: C11H21ClN2O
• Molecular Weight: 232.75 g/mol

Description

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a chloroacetamide derivative featuring a piperidine ring and an isopropyl substituent. Its molecular formula is C₁₁H₂₁ClN₂O, with a calculated molecular weight of 232.45 g/mol. The compound’s structure includes a central acetamide backbone substituted with a chlorine atom at the α-position, an isopropyl group, and a 1-methyl-piperidin-4-yl moiety on the amide nitrogen. Piperidine derivatives are widely explored in pharmaceutical and agrochemical research due to their bioactivity and structural versatility . Notably, commercial availability of this compound has been discontinued, as indicated in supplier catalogs .

Preparation Methods

Preparation of (R)-2-Chloro-N-(1-Methylpiperidin-4-yl)acetamide

The intermediate (R)-2-chloro-N-(1-methylpiperidin-4-yl)acetamide is synthesized via hydrogenation of a prochiral enamide using a chiral ruthenium catalyst (e.g., [(S)-TsDpen-Ru(η⁶-p-cymene)Cl]).

Reaction Conditions :

• Substrate : 2-Chloro-N-(1-methylpiperidin-4-ylidene)acetamide.

• Catalyst Loading : 0.5–1.0 mol%.

• Hydrogen Source : H₂ (1–10 bar) or triethylamine/formic acid.

• Solvent : Acetonitrile or dichloromethane.

• Temperature : 20–25°C.

• Enantiomeric Excess (ee) : >98%.

N-Isopropylation via Alkylation

The hydrogenated product undergoes alkylation with isopropyl bromide in the presence of a base (e.g., potassium carbonate) to install the isopropyl group.

Optimized Conditions :

• Solvent : Dimethylformamide (DMF).

• Temperature : 60–80°C.

• Reaction Time : 12–18 hours.

• Yield : 70–85%.

Impurity Control and Process Optimization

Role of Protecting Groups

The benzyl protection strategy is critical during intermediate synthesis to prevent side reactions. For example, unprotected amines may lead to over-alkylation or dimerization.

Solvent Selection

• Polar Aprotic Solvents : N-Methylpyrrolidone (NMP) enhances solubility of intermediates.

• Ether Solvents : 2-Methyltetrahydrofuran improves phase separation during workup.

Temperature-Dependent Stereoselectivity

Lower temperatures (0–10°C) favor higher enantioselectivity in hydrogenation steps, while higher temperatures (40–90°C) accelerate alkylation.

Comparative Analysis of Synthetic Routes

Parameter	Direct Acylation	Multi-Step Synthesis
Steps	1	3–4
Stereochemical Control	None	>98% ee
Overall Yield	65–78%	50–60%
Scalability	High	Moderate
Purity	95–98%	>99%

Industrial-Scale Considerations

Catalyst Recycling

The chiral ruthenium catalyst can be recovered via filtration and reused for 3–4 cycles without significant loss in activity.

Waste Reduction

• Solvent Recovery : 2-Methyltetrahydrofuran and acetonitrile are distilled and reused.

• Aqueous Workup : Acidic washes (citric acid) and basification (NaOH) minimize organic waste .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed in the presence of acids or bases.

Common Reagents and Conditions

Substitution Reactions: Reagents like sodium azide or potassium thiocyanate are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted derivatives, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

Pharmacological Applications

1. NAPE-PLD Inhibition

One of the prominent applications of this compound is its role as an inhibitor of the enzyme N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD). This enzyme is crucial in the biosynthesis of bioactive lipids known as N-acylethanolamines (NAEs), which are implicated in various physiological processes including pain modulation, appetite regulation, and emotional behavior.

• Mechanism of Action : The compound acts by inhibiting NAPE-PLD, thereby reducing the levels of NAEs like anandamide. This inhibition can influence emotional responses and has been shown to modulate behaviors related to anxiety and stress in animal models .
• Case Study : A study demonstrated that administration of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide led to significant decreases in anandamide levels in the brains of freely moving mice. This resulted in observable changes in emotional behavior, suggesting its potential as a therapeutic agent for anxiety disorders .

Medicinal Chemistry Applications

2. Structure-Activity Relationship (SAR) Studies

The compound has been utilized extensively in SAR studies aimed at optimizing the pharmacological properties of related compounds. By modifying various substituents on the core structure, researchers have been able to enhance potency and selectivity for NAPE-PLD inhibition.

• Optimization Findings : Variations in the substituents led to the identification of more potent analogs with improved drug-like properties. For example, modifications that increased lipophilicity were shown to enhance binding affinity for the target enzyme .

Compound	Potency (pIC50)	Structural Modifications
LEI-401	7.14	(S)-3-phenylpiperidine + (S)-3-hydroxypyrrolidine
Compound 2	6.09	Cyclopropylmethylamide substitution

Neurobiological Applications

3. Behavioral Studies

The effects of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide on behavior have been a focus of neurobiological research. Its ability to modulate NAEs suggests potential applications in treating mood disorders.

• Behavioral Impact : In preclinical trials, this compound has shown promise in altering fear extinction processes, indicating its role in memory and emotional regulation .

Mechanism of Action

The mechanism of action of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide involves its interaction with specific molecular targets. The compound may act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms.

Comparison with Similar Compounds

2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide

• Molecular Formula: C₁₁H₁₄ClNO
• Key Features : Aromatic phenyl ring substituted with ethyl and methyl groups.
• Properties : This compound, a transformation product (TP) of the herbicide S-metolachlor, exhibits higher lipophilicity due to its aromatic substituents compared to the aliphatic piperidine ring in the target compound. The phenyl group may enhance stability against metabolic degradation but reduce solubility in polar solvents .
• Applications : Primarily studied in environmental chemistry as a pesticide TP .

2-Chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide

• Molecular Formula : C₁₀H₁₄ClN₃OS
• Key Features : Incorporates a thiazole ring attached to the piperidine nitrogen.
• Properties: The thiazole group introduces sulfur and nitrogen heteroatoms, increasing polarity (PSA = 76.96 Ų) and reducing logP (2.37) compared to the target compound.
• Applications : Heterocyclic modifications like thiazole are common in antimicrobial and antiviral agents .

2-Chloro-N-(1-cyclohexanecarbonylpiperidin-4-yl)acetamide

• Molecular Formula : C₁₄H₂₃ClN₂O₂
• Key Features : A cyclohexanecarbonyl group replaces the methyl substituent on the piperidine nitrogen.
• Predicted pKa (13.56) suggests weak acidity, contrasting with the target compound’s neutral piperidine .
• Applications : Such sterically hindered derivatives are explored in receptor-targeted drug design .

Physicochemical and Pharmacokinetic Properties

Compound Name	Molecular Formula	MW (g/mol)	logP	PSA (Ų)	Key Applications
Target Compound	C₁₁H₂₁ClN₂O	232.45*	~2.5†	~30†	Pharmaceuticals (hypothetical)
2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide	C₁₁H₁₄ClNO	227.69	~3.1†	~40†	Pesticide TPs
2-Chloro-N-[1-(thiazol-2-yl)piperidin-4-yl]acetamide	C₁₀H₁₄ClN₃OS	259.76	2.37	76.96	Antimicrobials (hypothetical)
2-Chloro-N-(1-cyclohexanecarbonylpiperidin-4-yl)acetamide	C₁₄H₂₃ClN₂O₂	286.80	~3.8†	~50†	Receptor-targeted drugs

*Calculated; †Predicted based on structural analogs.

Implications of Structural Modifications

• Piperidine vs. Aromatic Substitution : Piperidine derivatives (e.g., target compound) generally exhibit better solubility and metabolic stability than aromatic analogs (e.g., phenyl-substituted compounds) due to reduced ring rigidity .
• Heterocyclic Additions : Thiazole or similar groups enhance polarity and target specificity but may compromise blood-brain barrier penetration .
• Bulky Substituents : Cyclohexanecarbonyl groups improve hydrophobic interactions but increase synthetic complexity and molecular weight .

Notes

• Discontinued Status : The target compound’s commercial discontinuation may reflect challenges in synthesis, regulatory hurdles, or shifting research priorities.
• Data Limitations : Experimental data for the target compound (e.g., logP, PSA) are unavailable; values are inferred from structural analogs.
• Diverse Applications : Structural variations in chloroacetamides enable tailored properties for pharmaceuticals, agrochemicals, or environmental studies .

Biological Activity

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a synthetic compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and comparative analysis with similar compounds.

• Molecular Formula : C$_{11}$H$_{21}$ClN$_2$O
• Molecular Weight : Approximately 232.75 g/mol

The compound features a chloro group, an isopropyl group, and a piperidine moiety, which contribute to its unique chemical behavior and biological interactions.

Synthesis

The synthesis of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide typically involves the following steps:

• Starting Materials :
  • 2-chloroacetamide
  • Isopropylamine
  • 1-methylpiperidine
• Reaction Conditions :
  • Solvents: Dichloromethane or ethanol
  • Catalysts: Triethylamine or sodium hydroxide may be used to facilitate the reaction.
  • Temperature and pH are monitored to optimize yields.
• Industrial Production : In industrial settings, large-scale reactors and automated systems are employed to ensure consistent quality and yield.

Biological Activity

Research indicates that 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibits several notable biological activities:

• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties against various bacterial strains.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes, influencing metabolic pathways.
• Receptor Binding : It has been investigated for its ability to bind to certain receptors, modulating physiological responses.

The mechanism of action involves interaction with molecular targets such as enzymes or receptors. Binding to these targets can lead to modulation of their activity, affecting various biochemical pathways. Detailed studies are needed to elucidate the exact mechanisms involved.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide, a comparison with structurally similar compounds is essential:

Compound Name	Structure	Notable Features
N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-isopropyl-acetamide	Structure	Contains a benzyl group; potential for different biological activity.
2-Chloro-N-isopropylacetamide	Structure	Lacks the piperidine ring; simpler structure with different reactivity.
N-[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide	Structure	Similar piperidine structure but with a different acyl group.

This table highlights how the presence of specific functional groups in 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide contributes to its distinct biological properties.

Case Studies and Research Findings

Several studies have focused on the biological activity of this compound:

• Antimicrobial Studies : Research has shown that derivatives of this compound exhibit varying degrees of antimicrobial activity against Gram-positive and Gram-negative bacteria.
• Enzyme Inhibition Studies : Investigations into its role as an enzyme inhibitor have demonstrated potential in modulating enzyme activity linked to metabolic disorders.
• Receptor Binding Studies : Binding affinity assays have indicated that this compound interacts with specific receptors, suggesting its potential in therapeutic applications.

Q & A

Basic: What are the optimal reaction conditions for synthesizing 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide?

The synthesis typically involves reacting chloroacetyl chloride with substituted piperidine and isopropylamine derivatives. Key parameters include:

• Solvent selection : Dichloromethane (DCM) or ethyl acetate is preferred due to their inertness and ability to stabilize intermediates .
• Base : Triethylamine (TEA) is commonly used to scavenge HCl, with a molar ratio of 1:1.2 (substrate:base) to ensure complete deprotonation .
• Temperature : Reactions are conducted at 0–5°C initially to control exothermicity, followed by gradual warming to room temperature .
  Characterization : Post-synthesis, confirm purity via HPLC (>95%) and structural identity using $^1$H/$^13$C NMR (e.g., carbonyl resonance at ~170 ppm) and high-resolution mass spectrometry (HRMS) .

Basic: How is the structural integrity of the compound validated in synthetic workflows?

• Multi-technique approach :
  • NMR : Verify the presence of the isopropyl group (δ ~1.2 ppm, doublet) and piperidinyl protons (δ ~2.5–3.0 ppm, multiplet) .
  • FT-IR : Confirm C=O stretching at ~1650–1680 cm$^{-1}$ and C-Cl absorption at ~650–750 cm$^{-1}$ .
  • X-ray crystallography : Resolve ambiguities in stereochemistry (e.g., piperidine ring conformation) if crystalline derivatives are obtainable .

Advanced: How can computational methods predict the reactivity of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide in novel reactions?

• Reaction path modeling : Use density functional theory (DFT) to calculate transition states and activation energies for nucleophilic substitution (S$_N$2) at the chloroacetamide site .
• Molecular docking : Screen for potential biological targets (e.g., enzyme active sites) by simulating interactions with the piperidinyl and isopropyl moieties .
• Machine learning : Train models on PubChem datasets to predict solubility, stability, or byproduct formation under varying conditions .

Advanced: How should researchers address contradictions in reported bioactivity data for structurally similar acetamides?

• Case study : and highlight conflicting antileishmanial activity between chloroacetamide derivatives. Mitigation strategies include:
  • Standardized assays : Use identical cell lines (e.g., Leishmania donovani promastigotes) and IC$_{50}$ protocols to ensure comparability .
  • SAR analysis : Correlate substituent effects (e.g., piperidine methylation vs. chloro positioning) with bioactivity trends using multivariate regression .
  • Meta-analysis : Aggregate data from multiple studies to identify outliers or methodological biases (e.g., solvent-dependent cytotoxicity) .

Advanced: What experimental strategies resolve discrepancies in reaction yields during scale-up?

• Byproduct identification : Use LC-MS to detect intermediates (e.g., unreacted piperidine or dimerization products) .
• Process optimization : Adjust stoichiometry (e.g., excess chloroacetyl chloride to drive reaction completion) or switch to flow chemistry for better heat/mass transfer .
• Kinetic studies : Monitor reaction progress via in-situ IR or Raman spectroscopy to identify rate-limiting steps .

Basic: What analytical techniques are critical for assessing purity in biological studies?

• Chromatography : Reverse-phase HPLC with UV detection (λ = 210–254 nm) and a C18 column; validate with spiked standards .
• Elemental analysis : Confirm C/H/N ratios within 0.3% of theoretical values to rule out hydrate or solvent impurities .
• Stability testing : Accelerated degradation studies (40°C/75% RH for 4 weeks) to identify hydrolytic or oxidative degradation products .

Advanced: How can researchers design selective modifications to the piperidinyl moiety for SAR studies?

• Synthetic routes :
  • Introduce substituents via reductive amination (e.g., methyl, benzyl) or alkylation at the piperidine nitrogen .
  • Protect the acetamide group with Boc before functionalizing the piperidine ring .
• Characterization challenges : Use $^1$H-$^15$N HMBC NMR to distinguish between regioisomers in N-alkylated derivatives .

Basic: What safety protocols are essential when handling this compound?

• Toxicity mitigation : Use fume hoods for synthesis (chloroacetyl chloride is corrosive) and PPE (nitrile gloves, lab coats) .
• Waste disposal : Quench residual chloroacetyl chloride with ice-cold sodium bicarbonate before disposal .
• Storage : Store under inert gas (Ar/N$_2$) at −20°C to prevent hydrolysis .

Advanced: How do solvent polarity and pH influence the compound’s stability in aqueous buffers?

• pH-dependent hydrolysis : The chloroacetamide group undergoes base-catalyzed hydrolysis (t$_{1/2}$ < 24 hrs at pH > 8). Stabilize with buffered solutions (pH 5–7) .
• Solvent effects : Aqueous-organic mixtures (e.g., 10% DMSO in PBS) enhance solubility while minimizing degradation .

Advanced: What strategies validate the compound’s role as a chiral intermediate in asymmetric synthesis?

• Chiral chromatography : Use Chiralpak® columns to resolve enantiomers and determine enantiomeric excess (ee) .
• Circular dichroism (CD) : Correlate optical activity with absolute configuration for stereochemical assignments .